![molecular formula C6H7BrN2O B1359717 3-Bromo-6-methoxypyridin-2-amine CAS No. 511541-63-2](/img/structure/B1359717.png)
3-Bromo-6-methoxypyridin-2-amine
Overview
Description
3-Bromo-6-methoxypyridin-2-amine, also known as 3-bromo-6-methoxypyridine-2-amine, is a heterocyclic aromatic amine that is widely used in scientific research applications. It is a highly versatile compound that can be used in a variety of experiments, including those related to drug metabolism, biochemistry, and physiology.
Scientific Research Applications
Crystal Structure and Hydrogen Bonding
- Protonation Sites and Hydrogen Bonding : The study by Böck et al. (2021) focuses on the synthesis and structural characterization of compounds related to 3-Bromo-6-methoxypyridin-2-amine. It reveals how these compounds form different hydrogen bonding patterns, which are crucial for understanding their interaction and structural properties in a chemical context (Böck et al., 2021).
Chemical Synthesis and Reactivity
- Aminations Involving Pyridyne as Intermediate : Research by Pieterse & Hertog (2010) explores the amination reactions of bromo-derivatives of pyridine, which include compounds similar to this compound. This study provides insights into the mechanisms and intermediates involved in these reactions, contributing to the understanding of chemical synthesis pathways (Pieterse & Hertog, 2010).
Synthesis of Bioactive Compounds
- Synthesis of Dopamine and Serotonin Receptors Antagonists : Hirokawa et al. (2000) describe the synthesis of a compound closely related to this compound, which plays a role in creating antagonists for dopamine and serotonin receptors. This highlights its potential application in the development of therapeutic agents (Hirokawa et al., 2000).
Catalysis in Organic Synthesis
- Catalytic Amination of Polyhalopyridines : Ji, Li, & Bunnelle (2003) investigated the catalytic amination of polyhalopyridines, a category that includes this compound. Their research contributes to understanding how such compounds can be used in catalytic processes, which is vital for organic synthesis (Ji, Li, & Bunnelle, 2003).
Development of Synthetic Methods
- Nucleophilic Amination of Methoxypyridines : Pang, Kaga, & Chiba (2018) developed a new protocol for the amination of methoxypyridines, which are structurally similar to this compound. This study is significant for the development of medicinal compounds (Pang, Kaga, & Chiba, 2018).
Applications in Medicinal Chemistry
- Synthesis of Antimicrobial Agents : Mourelle-Insua et al. (2016) conducted research on the synthesis of bromo(het)aryloxy propan-2-amines, from which compounds like this compound can be derived. These compounds are precursors to antimicrobial agents such as Levofloxacin, indicating their significance in medicinal chemistry (Mourelle-Insua et al., 2016).
properties
IUPAC Name |
3-bromo-6-methoxypyridin-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7BrN2O/c1-10-5-3-2-4(7)6(8)9-5/h2-3H,1H3,(H2,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZCBCUJWVNJPRN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC(=C(C=C1)Br)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7BrN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80634064 | |
Record name | 3-Bromo-6-methoxypyridin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80634064 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
511541-63-2 | |
Record name | 3-Bromo-6-methoxy-2-pyridinamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=511541-63-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Bromo-6-methoxypyridin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80634064 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-Bromo-6-methoxypyridin-2-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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